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Compound of Interest

Compound Name: Butyrolactone Il

Cat. No.: B8136551

Application Notes and Protocols for Buty-
rolactone li
Disclaimer

Important: The following application notes and protocols are based on general laboratory safety
principles and data available for the structurally related compound, y-butyrolactone (GBL), due
to the limited specific safety information for Butyrolactone Il. Butyrolactone Il is a distinct
chemical entity, and while the provided guidelines are based on the best available analogous
data, they must be supplemented by a thorough, compound-specific risk assessment
conducted by qualified personnel before handling. Researchers, scientists, and drug
development professionals must exercise caution and adhere to all institutional and regulatory
safety standards.

Introduction

Butyrolactone Il is a butenolide fungal metabolite found in Aspergillus terreus. It has
demonstrated activity as a radical scavenger and an inhibitor of enzymes such as 5-
lipoxygenase and a-glucosidase, making it a compound of interest in drug discovery and
development. These application notes provide essential guidelines for the safe handling,
storage, and use of Butyrolactone Il in a research laboratory setting.

Physical and Chemical Properties
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Limited specific data is available for Butyrolactone Il. The following table summarizes known
properties and includes data for y-butyrolactone (GBL) for reference.

y-Butyrolactone (GBL) -

Property Butyrolactone Il
For Reference
Appearance Solid Colorless oily liquid[1]
Molecular Formula C19H1607 CaHeO2[2][3]
Molecular Weight 356.3 g/mol 86.09 g/mol [2][3]
Boiling Point Not available 204-206 °C[4]
Melting Point Not available -43.5 °C[4]
Flash Point Not available 98 °C (closed cup)[1]
Miscible with water, alcohols,
Solubility Soluble in DMSO ketones, esters, and aromatic
hydrocarbons.[4]
Recommended storage at 4°C
Storage Temperature -20°C or room temperature in a cool,

dry place.[5][6]

Safety and Hazard Information

The toxicological properties of Butyrolactone Il have not been fully investigated. Based on
data for GBL, related lactones may cause serious eye damage, and may be harmful if
swallowed or inhaled, potentially causing drowsiness or dizziness.[2][7]

Hazard Pictograms (Based on GHS classification for GBL):

» GHSO05: Corrosion

e GHSO7: Exclamation Mark

Signal Word (Based on GHS classification for GBL): Danger[2][7]

Hazard Statements (Based on GHS classification for GBL):
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e H302: Harmful if swallowed.[2][7][8]

o H318: Causes serious eye damage.[2][7][8]

o H336: May cause drowsiness or dizziness.[2][7][8]

Handling and Storage Protocols
Personal Protective Equipment (PPE)

A comprehensive assessment of PPE is critical. The following table outlines recommended

PPE for various scenarios, based on guidelines for handling hazardous laboratory chemicals.

. EyelFace . . Respiratory
Scenario . Skin Protection .
Protection Protection
Appropriate protective  Use in a well-

Routine Handling & Chemical splash

gloves (e.g., Butyl

ventilated area or

Dispensing goggles. rubber) and a lab under a chemical
coat.[5] fume hood.[9]
A NIOSH/MSHA or
European Standard
Chemical splash Chemical-resistant EN 149 approved
Spill Cleanup goggles and face gloves, boots, and respirator if exposure

shield.

apron or coveralls.

limits are exceeded or
if irritation is

experienced.[9]

Chemical splash
Emergency (e.g.,

Full chemical-resistant

Self-contained
breathing apparatus
(SCBA) in pressure-

o goggles and face ) demand,
large spill, fire) ) suit.
shield. MSHA/NIOSH
approved or
equivalent.[9]
Safe Handling Procedures
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Always work in a well-ventilated area, preferably within a certified chemical fume hood.[9]

Avoid contact with eyes, skin, and clothing.[2][9]

Wash hands and any exposed skin thoroughly after handling.[8][9]

Do not eat, drink, or smoke in areas where Butyrolactone Il is handled or stored.[2]

Keep the container tightly closed when not in use.[2][9]

Storage Conditions

o Store Butyrolactone Il at -20°C in a tightly sealed container.

» Store in a dry, well-ventilated place away from incompatible materials such as strong acids,
bases, and oxidizing agents.[8]

e The storage area should be secure and accessible only to authorized personnel.

Experimental Protocols

The following are generalized protocols. Specific experimental conditions may require
modifications, which should be detailed in your laboratory's standard operating procedures
(SOPs).

Preparation of Stock Solutions

e Pre-Experiment Setup:
o Ensure all necessary PPE is worn correctly.
o Prepare the workspace within a chemical fume hood.
o Have spill cleanup materials readily available.

e Procedure:

o Allow the Butyrolactone Il container to equilibrate to room temperature before opening to
prevent condensation.
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o Weigh the required amount of solid Butyrolactone Il using a calibrated analytical balance.

o Slowly add the desired solvent (e.g., DMSO) to the solid to achieve the target
concentration.

o Cap the vial and vortex or sonicate until the solid is completely dissolved.

e Post-Procedure:

o

Label the stock solution vial clearly with the compound name, concentration, solvent, and
date of preparation.

o

Store the stock solution at -20°C or as recommended for stability.

[¢]

Clean all equipment and the work area thoroughly.

[¢]

Dispose of any waste according to institutional and local regulations.

Emergency Procedures

Spill Response
o Small Spills:

Evacuate the immediate area.

o

[¢]

Wear appropriate PPE, including respiratory protection if necessary.

[¢]

Absorb the spill with an inert material (e.g., vermiculite, sand, or earth).

[e]

Collect the absorbed material into a suitable, labeled container for hazardous waste
disposal.[10]

[e]

Clean the spill area with a suitable solvent, followed by soap and water.

e Large Spills:

o Evacuate the laboratory and alert personnel in adjacent areas.
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o Contact your institution's emergency response team immediately.

o Prevent the spill from entering drains or waterways.[7]

First Aid Measures

e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek immediate medical attention.[2]

o Skin Contact: Remove contaminated clothing. Wash skin with plenty of soap and water for at
least 15 minutes. Seek medical attention if irritation develops or persists.[9]

« Inhalation: Move the affected person to fresh air. If not breathing, give artificial respiration. If
breathing is difficult, give oxygen. Seek immediate medical attention.[9]

 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.
Never give anything by mouth to an unconscious person. Seek immediate medical attention.

[9]

Visualizations

Preparation Handling

Work in Fume Hood }—» Prepare Spill Kit }—» Weigh Compound }—» Dissolve in Solvent }—»
[

Cleanup

J Clean Work Area Dispose of Waste Remove PPE
!

Store Solution at -20°C

Don PPE }—»

Click to download full resolution via product page

Caption: Standard workflow for handling Butyrolactone II.
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Spill or Exposure Occurs

Exposure

Spill Response nel Exposure

Evacuate Area Remove Contaminated Clothing
Don Appropriate PPE Flush Affected Area
Contain & Absorb Spill Seek Medical Attention

l

Dispose of Waste

l

Decontaminate Area

Click to download full resolution via product page

Caption: Emergency response flowchart for spills or exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1.ICSC 1020 - gamma-BUTYROLACTONE [chemicalsafety.ilo.org]
e 2. lobachemie.com [lobachemie.com]

e 3. louisville.edu [louisville.edu]

e 4. basf-petronas.com.my [basf-petronas.com.my]

e 5. carlroth.com:443 [carlroth.com:443]

e 6. Precautions and advantages of y-butyrolactone (GBL) products in use - Shenyang East
Chemical Science-Tech Co., Ltd. (ES CHEM Co.,Ltd) [eschemy.com]

e 7. cdhfinechemical.com [cdhfinechemical.com]

» 8. pentachemicals.eu [pentachemicals.eu]

e 9. benchchem.com [benchchem.com]

e 10. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

 To cite this document: BenchChem. [Handling, storage, and safety guidelines for
Butyrolactone Il]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8136551#handling-storage-and-safety-guidelines-for-
butyrolactone-ii]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.
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